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molecular formula C9H9NO2 B122357 5-Methoxy-3-methylbenzo[d]isoxazole CAS No. 145508-90-3

5-Methoxy-3-methylbenzo[d]isoxazole

Cat. No. B122357
CAS RN: 145508-90-3
M. Wt: 163.17 g/mol
InChI Key: CXVWRMVSDDIOCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06380218B1

Procedure details

A mixture of 5-Methoxy-3-methyl-benzo(d)isoxazole (4.9 g, 0.03 mol.) in 48% hydrobromic acid (20 mL) and acetic acid (20 mL) was refluxed for 4 hrs. The mixture was concentrated to give 6.2 g solid. MS (m/e): 149 (M+).
Name
5-Methoxy-3-methyl-benzo(d)isoxazole
Quantity
4.9 g
Type
reactant
Reaction Step One
Name
hydrobromic acid
Quantity
20 mL
Type
solvent
Reaction Step One
Name
acetic acid
Quantity
20 mL
Type
solvent
Reaction Step One
Name
solid

Identifiers

REACTION_CXSMILES
C[O:2][C:3]1[CH:4]=[CH:5][C:6]2[O:10][N:9]=[C:8]([CH3:11])[C:7]=2[CH:12]=1>Br.C(O)(=O)C>[OH:2][C:3]1[CH:4]=[CH:5][C:6]2[O:10][N:9]=[C:8]([CH3:11])[C:7]=2[CH:12]=1

Inputs

Step One
Name
5-Methoxy-3-methyl-benzo(d)isoxazole
Quantity
4.9 g
Type
reactant
Smiles
COC=1C=CC2=C(C(=NO2)C)C1
Name
hydrobromic acid
Quantity
20 mL
Type
solvent
Smiles
Br
Name
acetic acid
Quantity
20 mL
Type
solvent
Smiles
C(C)(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 4 hrs
Duration
4 h
CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated

Outcomes

Product
Name
solid
Type
product
Smiles
OC=1C=CC2=C(C(=NO2)C)C1
Measurements
Type Value Analysis
AMOUNT: MASS 6.2 g
YIELD: CALCULATEDPERCENTYIELD 138.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.